Cas no 33739-30-9 (Cyclohexanone,2-[(methylphenylamino)methylene]-)

Cyclohexanone,2-[(methylphenylamino)methylene]- structure
33739-30-9 structure
Product Name:Cyclohexanone,2-[(methylphenylamino)methylene]-
CAS No:33739-30-9
MF:C14H17NO
MW:215.290883779526
CID:315606
PubChem ID:5384243
Update Time:2025-04-19

Cyclohexanone,2-[(methylphenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2-[(methylphenylamino)methylene]-
    • 2-[(N-methylanilino)methylidene]cyclohexan-1-one
    • (2E)-2-[(methyl-phenyl-amino)methylidene]cyclohexan-1-one
    • 2-Methyl-phenylaminomethylen-cyclohexanon
    • 33739-30-9
    • NSC315568
    • NSC-315568
    • Inchi: 1S/C14H17NO/c1-15(13-8-3-2-4-9-13)11-12-7-5-6-10-14(12)16/h2-4,8-9,11H,5-7,10H2,1H3/b12-11+
    • InChI Key: XOEQGJMQQDRXCB-VAWYXSNFSA-N
    • SMILES: O=C1/C(=C/N(C)C2C=CC=CC=2)/CCCC1

Computed Properties

  • Exact Mass: 215.13111
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.157
  • Boiling Point: 335.7°C at 760 mmHg
  • Flash Point: 122.8°C
  • Refractive Index: 1.65
  • PSA: 20.31
  • LogP: 3.14980
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